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Compound of Interest

Compound Name: ST-2560

Cat. No.: B15589174 Get Quote

Essential Safety and Handling Guide for ST-2560
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

potent and selective NaV1.7 sodium channel inhibitor ST-2560. Given that ST-2560 is a

derivative of the neurotoxin saxitoxin, stringent safety protocols are imperative. This guide

offers procedural, step-by-step guidance to ensure the safe handling, use, and disposal of this

compound in a laboratory setting.

Substance Identification and Hazard Overview
ST-2560 is a potent neurotoxin that selectively inhibits the NaV1.7 sodium channel.[1][2][3] It is

a derivative of saxitoxin, a paralytic shellfish toxin.[1][4][5][6] In non-human primates, ST-2560
has demonstrated analgesic effects but has also been shown to cause a dose-dependent

reduction in blood pressure, indicating potential cardiovascular side effects.[7][8][9][10]

It is also important to note that the catalog number ST-2560 from Combi-Blocks refers to 4,4-

Dimethylpiperidine hydrochloride (CAS: 38646-68-3).[11] The Safety Data Sheet for this

compound indicates it can cause severe skin burns and eye damage.[11] Researchers must

verify the identity of the substance they are handling. This guide primarily focuses on the

NaV1.7 inhibitor ST-2560.

Hazard Summary:
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Hazard Class Description

Acute Toxicity

Potent neurotoxin.[4][5][6] Can cause paralysis

and respiratory failure at sufficient doses.[4][5]

[6]

Organ Toxicity

Primarily targets the nervous system by blocking

sodium channels.[1][2] Potential for

cardiovascular effects, including hypotension.[7]

[8][9][10]

Skin and Eye Irritation

Assumed to be a significant irritant based on

related compounds. The hydrochloride salt form

may be corrosive.[11]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent exposure. The following table outlines the

minimum required PPE for handling ST-2560.
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Body Part Required PPE Specifications

Hands Double Nitrile Gloves

Ensure gloves are inspected

before use. Change gloves

frequently and immediately if

contaminated.

Eyes/Face
Safety Goggles and Face

Shield

Goggles should provide a

complete seal around the

eyes. A face shield should be

worn when handling larger

quantities or if there is a splash

risk.

Body Laboratory Coat

A buttoned lab coat is

mandatory. Consider a

disposable gown for

procedures with a higher risk

of contamination.

Respiratory N95 Respirator or Higher

A properly fitted N95 respirator

is the minimum requirement.

For procedures that may

generate aerosols, a powered

air-purifying respirator (PAPR)

is recommended.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Preparation and Engineering Controls:

Designated Area: All work with ST-2560 must be conducted in a designated area, such as a

chemical fume hood or a Class II biological safety cabinet, to control for airborne particles

and aerosols.[12]

Emergency Preparedness: Ensure an emergency eyewash station and safety shower are

immediately accessible. Have a spill kit specifically for potent compounds readily available.
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Restricted Access: Only trained and authorized personnel should be allowed in the

designated handling area.

3.2. Handling Solid ST-2560:

Weighing: If weighing the solid compound, do so within a containment device such as a

glove box or a fume hood with a draft shield to prevent dissemination of the powder.

Avoid Inhalation: Do not breathe dust or powder. Use appropriate respiratory protection at all

times.[12]

Prevent Contact: Avoid all direct contact with the skin, eyes, and clothing.

3.3. Handling ST-2560 in Solution:

Solvent Selection: Use the appropriate solvent as specified in the experimental protocol.

Splash Guard: Use a splash guard within the fume hood when transferring solutions.

Pipetting: Use only calibrated mechanical pipettes with disposable tips. Never pipette by

mouth.

Disposal Plan
All waste contaminated with ST-2560 must be treated as hazardous.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), disposable labware, and any unused

solid ST-2560 should be collected in a clearly labeled, sealed hazardous waste container.

Liquid Waste: All solutions containing ST-2560 should be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams unless

explicitly permitted by your institution's environmental health and safety department.

Decontamination: All non-disposable equipment and work surfaces must be decontaminated.

A 10% bleach solution left for a contact time of at least 30 minutes is an effective method for

inactivating saxitoxin and its derivatives.[12]
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Experimental Protocols and Visualizations
Logical Workflow for Safe Handling of ST-2560
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of ST-2560.

This guide is intended to provide essential safety information. Always consult your institution's

specific safety protocols and the most current Safety Data Sheet for the compound you are

using. Your safety is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15589174#personal-protective-equipment-for-
handling-st-2560]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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